Cas no 760207-89-4 (3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine)

3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine is a halogenated pyridine derivative featuring a trifluoroethoxy substituent, which enhances its reactivity and utility in synthetic chemistry. The bromine atom at the 3-position provides a versatile site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it valuable in pharmaceutical and agrochemical intermediates. The electron-withdrawing trifluoroethoxy group influences the electronic properties of the pyridine ring, facilitating selective transformations. This compound is particularly useful in the development of fluorinated heterocycles, where its structural motifs contribute to enhanced metabolic stability and bioavailability in active ingredients. Suitable for controlled reactions under inert conditions, it is typically handled with standard safety precautions for halogenated and fluorinated compounds.
3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine structure
760207-89-4 structure
Product Name:3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine
CAS No:760207-89-4
MF:C7H5BrF3NO
MW:256.019911527634
MDL:MFCD11858511
CID:857598
PubChem ID:22591254
Update Time:2025-06-07

3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine
    • Pyridine, 3-bromo-2-(2,2,2-trifluoroethoxy)-
    • AB64890
    • AG-H-03277
    • ANW-36722
    • CTK5E2389
    • SureCN1933518
    • SCHEMBL1933518
    • PS-11456
    • F2147-5163
    • J-511825
    • 760207-89-4
    • MFCD11858511
    • 3-Bromo-2-(2,2,2-trifluoro-ethoxy)-pyridine
    • A865567
    • AKOS010630996
    • DTXSID50626658
    • CS-0207901
    • DB-378733
    • MDL： MFCD11858511
    • Inchi： 1S/C7H5BrF3NO/c8-5-2-1-3-12-6(5)13-4-7(9,10)11/h1-3H,4H2
    • InChI Key： GDEKUOJPEJVREN-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CN=C1OCC(F)(F)F

Computed Properties

  • Exact Mass: 254.95100
  • Monoisotopic Mass: 254.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 2.78520

3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromo-2-(2,2,2-trifluoroethoxy)pyridine Production Method

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